Cas no 687562-80-7 (2-{(4-bromophenyl)methylsulfanyl}-3-(4-fluorophenyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one)

• Product Name: 2-{(4-bromophenyl)methylsulfanyl}-3-(4-fluorophenyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one
• CAS No: 687562-80-7
• MF: C₁₉H₁₄BrFN₂OS₂
• MW: 449.359664440155
• CID: 6222306
• PubChem ID: 2155412
• Update Time: 2025-05-20

2-{(4-bromophenyl)methylsulfanyl}-3-(4-fluorophenyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-{(4-bromophenyl)methylsulfanyl}-3-(4-fluorophenyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one
• 687562-80-7
• AKOS024585063
• 2-[(4-bromophenyl)methylsulfanyl]-3-(4-fluorophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
• F0579-0595
• 2-((4-bromobenzyl)thio)-3-(4-fluorophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one
• 2-{[(4-bromophenyl)methyl]sulfanyl}-3-(4-fluorophenyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one

• Inchi： 1S/C19H14BrFN2OS2/c20-13-3-1-12(2-4-13)11-26-19-22-16-9-10-25-17(16)18(24)23(19)15-7-5-14(21)6-8-15/h1-8H,9-11H2
• InChI Key： RTVVFBGWAUKVEC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CSC1=NC2=C(C(N1C1C=CC(=CC=1)F)=O)SCC2

Computed Properties

• Exact Mass: 447.97150g/mol
• Monoisotopic Mass: 447.97150g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 83.3Ų

Additional information on 2-{(4-bromophenyl)methylsulfanyl}-3-(4-fluorophenyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one

Research Brief on 2-{(4-bromophenyl)methylsulfanyl}-3-(4-fluorophenyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one (CAS: 687562-80-7)

The compound 2-{(4-bromophenyl)methylsulfanyl}-3-(4-fluorophenyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one (CAS: 687562-80-7) has recently gained attention in chemical biology and medicinal chemistry research due to its potential as a scaffold for kinase inhibitor development. This thienopyrimidinone derivative represents an important structural class in drug discovery, particularly in the targeting of protein kinases involved in cancer and inflammatory diseases.

Recent studies have focused on the synthesis and biological evaluation of this compound as part of structure-activity relationship (SAR) investigations. The molecular structure features both a 4-bromobenzylthio moiety and a 4-fluorophenyl group attached to the thienopyrimidinone core, which appears to contribute to its selective binding properties. Computational docking studies suggest this compound may interact with the ATP-binding site of certain tyrosine kinases through key hydrogen bonding and hydrophobic interactions.

In vitro pharmacological screening has demonstrated moderate inhibitory activity against several cancer-related kinases, with IC50 values ranging from 0.5-5 μM in preliminary assays. Particularly noteworthy is its activity against VEGFR-2 and PDGFR-β, suggesting potential anti-angiogenic applications. The bromine and fluorine substituents appear to enhance both binding affinity and metabolic stability compared to unsubstituted analogs.

Current research efforts are exploring optimized synthetic routes for this compound, with recent publications reporting improved yields through palladium-catalyzed cross-coupling strategies. The compound serves as a valuable intermediate for further derivatization, with several research groups investigating modifications at the 2- and 3-positions of the thienopyrimidine core to enhance potency and selectivity.

From a drug development perspective, early ADME studies indicate favorable physicochemical properties (logP ~3.2, aqueous solubility >50 μg/mL) and moderate metabolic stability in human liver microsomes. These characteristics, combined with its kinase inhibitory profile, position this compound as an interesting lead for further optimization in oncology and inflammation drug discovery programs.

Future research directions include comprehensive profiling against kinase panels, in vivo efficacy studies in relevant disease models, and exploration of prodrug strategies to improve bioavailability. The unique combination of bromine and fluorine substituents in this scaffold offers opportunities for further structure-based drug design and may lead to novel therapeutic candidates in the coming years.